3-{3-[(3-Methylpiperidin-1-yl)methyl]phenoxy}propan-1-amine

• CAS No.: 90287-76-6
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol
• IUPAC Name: 3-[3-[(3-methylpiperidin-1-yl)methyl]phenoxy]propan-1-amine
• InChI: InChI=1S/C16H26N2O/c1-14-5-3-9-18(12-14)13-15-6-2-7-16(11-15)19-10-4-8-17/h2,6-7,11,14H,3-5,8-10,12-13,17H2,1H3
• InChI Key: TVWVYAZWNFFFNV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC2=CC(=CC=C2)OCCCN

Description

3-{3-[(3-Methylpiperidin-1-yl)methyl]phenoxy}propan-1-amine is a useful research compound. Its molecular formula is C16H26N2O and its molecular weight is 262.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.13 g (0.025 mol) of 3-[(3-Methylpiperidin-1-yl) methyl]phenol are introduced into a suspension of 1.0 g (0.025 mol) of sodium hydride (60%) in absolute DMF and stirred overnight at room temperature. After the addition of 2.23 g (0.025 mol) of 3-chloropropionic acid nitrile, the reaction mixture is stirred for 7 hours at 60° C. and then poured into ice water and extracted with ether, and the organic phase is washed with 5% NaOH. After dehydration over Na2SO4, the ethereal phase is introduced dropwise into a suspension of 1.14 g (0.03 mol) of LiAlH4 in absolute ether and then hydrolysed with 2.2 ml of H2O. After filtration and removal of solvent by evaporation under vacuum, 2.96 g of a pale yellow oil are left behind.